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Compound of Interest

Compound Name: 1-Chlorononane

Cat. No.: B146367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of 1-chlorononane, a versatile alkyl chloride

pivotal in synthetic chemistry. As a reactive intermediate, its utility spans from the construction

of complex organic molecules to its application as a solvent. This document will delve into its

chemical and physical properties, safety protocols, synthesis, and analytical characterization,

offering field-proven insights for its effective and safe utilization in a laboratory setting.

Section 1: Chemical Identity and Physical Properties
1-Chlorononane, also known as n-nonyl chloride, is a primary chlorinated hydrocarbon with

the chemical formula C₉H₁₉Cl.[1][2] Its structure features a nine-carbon aliphatic chain with a

terminal chlorine atom, which serves as a reactive site for various chemical transformations.[2]

This colorless to almost colorless clear liquid possesses a faint, sweet odor.[1]
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Property Value Source(s)

CAS Number 2473-01-0 [1][2][3][4]

Molecular Formula C₉H₁₉Cl [1][2][3][4]

Molecular Weight 162.70 g/mol [1][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 0.87 g/mL at 25 °C [3][4]

Boiling Point 202-204 °C [3][4]

Melting Point -39.4 °C [3][4]

Flash Point 74 °C (165.2 °F) - closed cup [3]

Refractive Index (n20/D) 1.436 [3][4]

Solubility Insoluble in water [1]

Vapor Pressure 0.394 mmHg at 25°C [3]

Section 2: Safety and Handling
As with any chemical reagent, a thorough understanding of its hazards and proper handling

procedures is paramount. 1-Chlorononane is classified as a combustible liquid and can cause

skin, eye, and respiratory irritation.[3][6][7][8]

GHS Hazard Information
H315: Causes skin irritation[7][8]

H319: Causes serious eye irritation[7][8]

H335: May cause respiratory irritation[7][8]

Recommended Handling and Storage Protocol
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or a face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3] Work in a

well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of vapors.[6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from heat, sparks, and open flames.[6] The recommended storage temperature is below

+30°C.[3][4] It should be stored away from strong oxidizing agents and strong bases.[6]

Spill Management: In case of a spill, remove all sources of ignition.[6] Absorb the spill with

an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for

disposal.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[3][6]

Skin: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation

persists, call a physician.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. Seek immediate medical

assistance.[6]

Section 3: Synthesis and Reactivity
The terminal chlorine atom in 1-chlorononane is a good leaving group, making it an excellent

substrate for nucleophilic substitution reactions.[2] This reactivity is the cornerstone of its utility

in organic synthesis.

Typical Synthesis Pathway
A common laboratory-scale synthesis of 1-chlorononane involves the chlorination of 1-

nonanol. This can be achieved using various chlorinating agents, such as thionyl chloride
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(SOCl₂) or concentrated hydrochloric acid. The choice of reagent depends on the desired

purity, yield, and reaction conditions.

1-Nonanol

1-Chlorononane

Reaction

Chlorinating Agent
(e.g., SOCl₂)

Byproducts
(e.g., SO₂, HCl)

Click to download full resolution via product page

Caption: General synthesis of 1-chlorononane from 1-nonanol.

Key Reactions and Applications
1-Chlorononane is a versatile building block for introducing a nonyl group into a molecule. Its

applications include:

Intermediate in Organic Synthesis: It serves as a starting material for the synthesis of a wide

range of organic compounds, including surfactants, lubricants, and plasticizers.[1]

Pharmaceutical and Agrochemical Production: It is used as an intermediate in the

manufacturing of pharmaceuticals and agrochemicals.[1]

Solvent: Due to its ability to dissolve various organic substances, it can be used as a solvent

in chemical reactions.[1]

Research Applications: It has been utilized in the synthesis of specialized chemical probes,

such as 2-bromo[1-¹⁴C]1-decanal, for studying enzyme mechanisms.[9]

The primary mode of reaction is nucleophilic substitution, where the chloride is displaced by a

nucleophile.
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Caption: Nucleophilic substitution reaction of 1-chlorononane.

Section 4: Analytical Characterization
Confirming the identity and purity of 1-chlorononane is crucial for its effective use. A

combination of spectroscopic and chromatographic techniques is typically employed.

Spectroscopic Analysis Workflow
A standard workflow for the spectroscopic characterization of 1-chlorononane would involve

¹H NMR, ¹³C NMR, and Infrared (IR) spectroscopy, often supplemented with Mass

Spectrometry (MS).

1-Chlorononane Sample

NMR Spectroscopy
(¹H and ¹³C)Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Structure Confirmation Purity Assessment

Click to download full resolution via product page
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Caption: Spectroscopic workflow for 1-chlorononane analysis.

Expected Spectroscopic Data
¹H NMR: The proton NMR spectrum will show characteristic signals for the different

methylene groups in the alkyl chain and a distinct downfield triplet for the methylene group

attached to the chlorine atom.

¹³C NMR: The carbon NMR spectrum will display nine distinct signals corresponding to the

nine carbon atoms in the molecule, with the carbon bonded to the chlorine atom appearing at

a characteristic downfield shift.

IR Spectroscopy: The IR spectrum will exhibit strong C-H stretching vibrations around 2850-

2960 cm⁻¹ and a characteristic C-Cl stretching vibration in the fingerprint region.

Mass Spectrometry: The mass spectrum will show a molecular ion peak (M⁺) and a

characteristic isotopic pattern (M+2) due to the presence of the chlorine-37 isotope.

Chromatographic Analysis
Gas chromatography (GC) is a powerful technique for assessing the purity of 1-chlorononane
and for quantitative analysis.[10]

Instrument and Column: Use a gas chromatograph equipped with a flame ionization detector

(FID). A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for separating 1-
chlorononane from potential impurities.

Sample Preparation: Prepare a dilute solution of 1-chlorononane in a volatile organic

solvent such as hexane or dichloromethane.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Temperature Program:

Inlet Temperature: 250 °C

Oven Program: Start at a suitable initial temperature (e.g., 80 °C), hold for 1-2 minutes,

then ramp up to a final temperature (e.g., 200 °C) at a rate of 10-15 °C/min.
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Detector Temperature: 280 °C

Data Analysis: The retention time of the peak corresponding to 1-chlorononane can be used

for identification, and the peak area can be used for quantification against a standard.

Section 5: Conclusion
1-Chlorononane (CAS No. 2473-01-0) is a fundamental building block in organic synthesis

with a well-defined set of physical and chemical properties. Its reactivity, primarily driven by the

terminal chlorine atom, allows for its incorporation into a diverse array of molecules, making it a

valuable tool for researchers in pharmaceuticals, agrochemicals, and materials science.

Adherence to strict safety protocols is essential for its handling and use. The analytical

techniques outlined in this guide provide a robust framework for ensuring the identity and purity

of 1-chlorononane, which is critical for reproducible and reliable experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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